Cas no 344588-06-3 (Benzene, 1-ethoxy-4-[2-(2-propynyloxy)ethoxy]- (9CI))

Benzene, 1-ethoxy-4-[2-(2-propynyloxy)ethoxy]- (9CI) structure
344588-06-3 structure
Product Name:Benzene, 1-ethoxy-4-[2-(2-propynyloxy)ethoxy]- (9CI)
CAS No:344588-06-3
MF:C13H16O3
MW:220.264344215393
CID:1022752
PubChem ID:45093853
Update Time:2025-04-20

Benzene, 1-ethoxy-4-[2-(2-propynyloxy)ethoxy]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-ethoxy-4-[2-(2-propynyloxy)ethoxy]- (9CI)
    • 1-ethoxy-4-(2-prop-2-ynoxyethoxy)benzene
    • 1-Ethoxy-4-{2-[(prop-2-yn-1-yl)oxy]ethoxy}benzene
    • DB-285271
    • BENZENE, 1-ETHOXY-4-[2-(2-PROPYNYLOXY)ETHOXY]-
    • DTXSID70667220
    • 344588-06-3
    • Inchi: 1S/C13H16O3/c1-3-9-14-10-11-16-13-7-5-12(6-8-13)15-4-2/h1,5-8H,4,9-11H2,2H3
    • InChI Key: ODMKEKAKASDWLT-UHFFFAOYSA-N
    • SMILES: O(CCOCC#C)C1C=CC(=CC=1)OCC

Computed Properties

  • Exact Mass: 220.11
  • Monoisotopic Mass: 220.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7A^2
  • XLogP3: 2.2
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